Cas no 2034617-45-1 ([6-(oxan-4-ylmethoxy)pyridin-3-yl]-(4-pyrimidin-2-yloxypiperidin-1-yl)methanone)

• Product Name: [6-(oxan-4-ylmethoxy)pyridin-3-yl]-(4-pyrimidin-2-yloxypiperidin-1-yl)methanone
• CAS No: 2034617-45-1
• MF: C₂₁H₂₆N₄O₄
• MW: 398.455544948578
• CID: 6362428
• PubChem ID: 92085378
• Update Time: 2025-11-03

[6-(oxan-4-ylmethoxy)pyridin-3-yl]-(4-pyrimidin-2-yloxypiperidin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• [6-(oxan-4-ylmethoxy)pyridin-3-yl]-(4-pyrimidin-2-yloxypiperidin-1-yl)methanone
• 2034617-45-1
• AKOS026689923
• (4-(pyrimidin-2-yloxy)piperidin-1-yl)(6-((tetrahydro-2H-pyran-4-yl)methoxy)pyridin-3-yl)methanone
• 2-[(1-{6-[(oxan-4-yl)methoxy]pyridine-3-carbonyl}piperidin-4-yl)oxy]pyrimidine
• F6475-4955

• Inchi： 1S/C21H26N4O4/c26-20(25-10-4-18(5-11-25)29-21-22-8-1-9-23-21)17-2-3-19(24-14-17)28-15-16-6-12-27-13-7-16/h1-3,8-9,14,16,18H,4-7,10-13,15H2
• InChI Key： JYCZHICLFSLUGD-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(OCC2CCOCC2)N=C1)(N1CCC(OC2=NC=CC=N2)CC1)=O

Computed Properties

• Exact Mass: 398.19540532g/mol
• Monoisotopic Mass: 398.19540532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 86.7Ų

Additional information on [6-(oxan-4-ylmethoxy)pyridin-3-yl]-(4-pyrimidin-2-yloxypiperidin-1-yl)methanone

Professional Introduction to [6-(oxan-4-ylmethoxy)pyridin-3-yl]-(4-pyrimidin-2-yloxypiperidin-1-yl)methanone (CAS No. 2034617-45-1)

[6-(oxan-4-ylmethoxy)pyridin-3-yl]-(4-pyrimidin-2-yloxypiperidin-1-yl)methanone is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2034617-45-1, represents a fusion of multiple heterocyclic moieties, including pyridine, pyrimidine, and piperidine, which are well-known for their roles in drug design and development. The presence of an oxymethoxy group at the 6-position of the pyridine ring and a pyrimidin-2-yloxy substituent on the piperidine moiety contributes to its complex molecular architecture, making it a promising candidate for further exploration in medicinal chemistry.

The structural composition of [6-(oxan-4-ylmethoxy)pyridin-3-yl]-(4-pyrimidin-2-yloxypiperidin-1-yl)methanone suggests potential interactions with various biological targets. The pyridine ring is a common pharmacophore in many drugs, often involved in hydrogen bonding interactions with biological macromolecules. Additionally, the pyrimidine and piperidine rings can engage in hydrophobic interactions and π-stacking, which are critical for drug-receptor binding affinity. The oxymethoxy group introduces a polar region that may enhance solubility and binding properties, making this compound an intriguing subject for further pharmacological studies.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and affinity of such complex molecules with high precision. Studies have indicated that [6-(oxan-4-ylmethoxy)pyridin-3-yl]-(4-pyrimidin-2-yloxypiperidin-1-yl)methanone may exhibit inhibitory activity against several enzymes and receptors implicated in various diseases. For instance, its structural features are reminiscent of molecules that have shown promise in targeting kinases and other enzymes involved in cancer pathways. The ability to modulate these targets could lead to the development of novel therapeutic agents with improved efficacy and reduced side effects.

The synthesis of [6-(oxan-4-ylmethoxy)pyridin-3-yl]-(4-pyrimidin-2-yloxypiperidin-1-yl)methanone involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key steps include nucleophilic substitution reactions, condensation reactions, and functional group transformations. The use of advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions has been reported to enhance the efficiency of these processes. These synthetic strategies not only facilitate the production of the target compound but also allow for modifications to its structure, enabling the exploration of analogues with potentially enhanced biological activity.

From a pharmacological perspective, [6-(oxan-4-ylmethoxy)pyridin-3-yl]-(4-pyrimidin-2-yloxypiperidin-1-yl)methanone has been investigated for its potential role in modulating inflammatory pathways. In preclinical studies, related compounds have demonstrated anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The structural motifs present in this compound suggest that it may similarly interfere with inflammatory signaling cascades, offering a new avenue for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Further research is warranted to elucidate its exact mechanism of action and therapeutic potential.

The development of novel drug candidates often relies on high-throughput screening (HTS) methodologies to identify compounds with desirable biological activity. [6-(oxan-4-ylylmethoxy)pyridin[3]-y](4-pyrimidinyloxy)piperidinylmethanone has been incorporated into HTS campaigns targeting various disease-related proteins. These screens have revealed promising hits that are further optimized through structure-based drug design approaches. By leveraging computational tools to predict binding interactions, researchers can accelerate the process of identifying lead compounds that exhibit high affinity and selectivity for their intended targets.

The role of prodrugs in enhancing drug delivery and bioavailability has also been explored in relation to [6-(oxan[4]-ylylmethoxy)pyridiny[3]-y](4-pyrimidinyloxy)piperidi[nylmetha]none. Prodrug formulations can improve solubility, stability, and tissue distribution, thereby increasing the therapeutic efficacy of the parent compound. For instance, ester or amide derivatives of this molecule have been investigated as prodrugs that release active metabolites in vivo. Such strategies are particularly valuable for compounds with poor oral bioavailability or short half-lives.

In conclusion, [6-(oxan[4]-ylylmethoxy)pyridiny[3]-y](4-pyrimidinyloxy)piperidi[nylmetha]none (CAS No. 2034617[45]-1) represents a fascinating compound with significant potential in pharmaceutical research. Its complex structure, characterized by multiple heterocyclic rings and functional groups, positions it as a versatile scaffold for developing novel therapeutic agents. Ongoing studies aim to uncover its biological activities and optimize its pharmacokinetic properties through synthetic modifications and formulation strategies. As our understanding of drug design principles continues to evolve, compounds like this one are likely to play a crucial role in addressing unmet medical needs across various therapeutic areas.